Journal Name:Journal of Nonlinear Optical Physics & Materials
Journal ISSN:0218-8635
IF:0.981
Journal Website:http://www.worldscientific.com/worldscinet/jnopm
Year of Origin:0
Publisher:World Scientific Publishing Co. Pte Ltd
Number of Articles Per Year:54
Publishing Cycle:Quarterly
OA or Not:Not
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-11-07 , DOI:
Indian Journal of Biochemistry and Biophysics
Zinc oxide nanoparticles (ZnO NPs) are one of the most abundant metal oxides nanoparticles. It provides excellent thermal, electrical and chemical stabilities with low biotoxicity; its photo-oxidising and photo-catalytic impact on biological and chemical species is of great importance, thereby making it a promising candidate to be used for in vitro and in vivo studies in biomedical field. Hereby, ZnO NPs were synthesized using precipitation method with zinc acetate and sodium hydroxide as starting materials. This study has characterized the synthesized ZnO NPs using different techniques such as UV-Visible spectroscopy indicating a peak at 365 nm wavelength, size of ZnO NPs was determined to be 286.7 nm by measuring hydrodynamic radii using Dynamic Light Scattering (DLS) phenomena. Further predominant charge existing at surface of the synthesised ZnO NPs was evaluated to be 31.6 mV. Anti-microbial activity of ZnO NPs was determined by Kirby-Bauer method for both Gram-positive and Gram-negative bacteria, S. aureus and E. coli, respectively. Anti-microbial activity was determined as Zone of Inhibition that measures both bactericidal and bacteriostatic activity of ZnO NPs and was found to be more potent for Gram-positive (S. aureus) bacteria and its activity increased with increasing concentration of nanoparticles. Growth kinetics was studied to determine percentage growth inhibition, for this optical density was recorded as a function of time in bacterial culture broth with and without treatment. Further DNA fragmentation assay was performed to determine genotoxicity caused by nanoparticles and its effect on genomic DNA of bacteria. Highlighting its potential role as a nano-carrier system for leading antibacterial drugs for enhanced effectiveness of the antibacterial therapies.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-10-06 , DOI:
Indian Journal of Biochemistry and Biophysics
This research aimed to study the therapeutic potential of Viburnum opulus L. (VO) powder extracts on human breast cancer and normal breast epithelial cell lines. The half-maximum inhibitory concentration IC50 value was 51.32 μg/mL for 24 h using an MTT assay. The total apoptotic induction was found to be 40.50% for MCF-7 cells exposed to 100 μg/mL VO powder extract for 48 h. The genotoxic effect in MCF-7 cells was statistically significantly increased in a dose-dependent manner after exposure to VO powder extracts. P1 class glutathione-S-transferase (GSTP1) expression level was noticed protective feature in drug resistance metabolism. GSTP1 activities were found statistically significant differences between all of the groups (**P <0.01). GSTP1 overexpressed in MCF-7 control cells and expression levels decreased in the MCF-7 groups that were treated with VO powder extract at different concentrations of 25, 50 and 100 μg/mL for 24, 48 and 72 h. These results suggest that VO powder extracts suppress the proliferation and GSTP1 expression of MCF-7 cells and this suppression is attributed to both induction of apoptosis and DNA damage. This study provided the information that VO powder extract may be suitable for drug therapy efficacy at the molecular level.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-10-06 , DOI:
Indian Journal of Biochemistry and Biophysics
Drug resistance, according to World Health Organization, is one of the most serious threats to public health. This makes antibiotics ineffective and reduces their therapeutic potential. One of the most prevalent multidrug-resistant bacteria is Staphylococcus aureus which is considered to be the most common pathogen and mortality factor in both hospital and nonhospital environments worldwide. Due to an unprecedented increase in reports of drug resistance in pathogens, and also due to adverse and severe side effects of drugs, there is an urgent need to redirect scientific efforts towards search for antioxidative natural substances and other alternative sources having therapeutic potential against microbes. Natural products such as propolis seem to exhibit most promising therapeutic potential against microorganisms. Thus, present study is focused on antioxidative potential of propolis in combination with standard antibiotics ampicillin and amoxicillin against S. aureus infected BALB/c mice. For this, mice were divided into seven groups, they were decapitated after suitable experimental periods, then their liver, kidney and spleen were excised from control and experimental groups, which were homogenized and then used for different biochemical estimations following the standard protocols. Results showed that S. aureus caused severe biochemical alterations by 5th day of infection that is, lipid peroxidation increased significantly (P <0.05), reduced glutathione level and activity of antioxidant enzymes (SOD, CAT, GPx, GR, GST) decreased significantly (P <0.05) in liver, kidney and spleen of S. aureus infected mice. Ethanolic extract of propolis at a dose of 250 mg/kg body weight of mice when used alone to treat S. aureus infection gave significantly good results by 15th day of treatment. Better results were observed when propolis was used along with antibiotics. The levels of antioxidant molecules and enzymes along with liver and kidney function enzymes were restored to near normal after 15 days of treatment. So it can be concluded that propolis along with antibiotics acts as a potent free radical scavenger and can be used as a potential therapeutic agent against staphylococcal infection.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2023-01-25 , DOI:
Indian Journal of Biochemistry and Biophysics
Phytoestrogens are known to have beneficial properties in various carcinomas. They exhibit its efficacy at cellular levels. Naringenin a flavonoidal phytoestrogen is been explored for its antioxidant, cardio protective and cytotoxic function. The low absorbtion and poor bioavailability of naringenin makes it less efficient in targeting tumours at cellular levels. Due to the structural similarity of naringenin with estradiol and considering the affinity of naringenin with estrogen receptor, this study explores the interactions of naringenin on important signaling proteins involved in ER positive breast cancer through molecular docking studies and the prepared naringenin solid lipid nano particles were characterized and studied for its preventive potential against breast cancer cell lines. The lipidoid form of phytoestrogen shows promising cytotoxic potential compared with naringenin.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2023-01-10 , DOI:
Indian Journal of Biochemistry and Biophysics
The current study contributes to a better knowledge of the FCZ's characteristics and bioactivity. The ADMET properties have been calculated and the results have been illustrated; as a result, it has become quite popular for virtual pharmaceutical analysis. This research aims to examine FCZ’s optimized structure and properties by analyzing various computational calculations. Bond length, Bond angle, Mulliken charges have been analyzed for the studies. The experimental geometrical parameters and theoretical data were compared with ADME parameters, biomarker properties, pH value, drug like nature, Marvin sketch, Swiss ADME to quantify molecular descriptors just as to survey atomic elements. ADMET properties introduce the influence of the drug levels and its kinetics with the tissues of the body. It also explains about the metabolism, toxicity of the drugs when introduced to the system. The analysis on pharmacokinetic properties has helped a lot in the drug development for further studies. The target prediction of FCZ has been studied along with the docking study. Docking study is an important program in order to study about the binding of the small ligand into a receptor like proteins. This method is very useful in drug discovery which provides insights into various studies. This will help in further development of the drugs which will finally help the society in large scale. FCZ helps pharmaceutical industry in developing the drugs to treat chronic disease when combined with other molecules. Hence the present study is really helpful in drug designing and in the development of new drugs.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-11-07 , DOI:
Indian Journal of Biochemistry and Biophysics
Genetic engineering has made sizeable contributions to technical innovation, agriculture, and the development of pharmaceuticals. Various approaches were evolved to control the genetic cloth of cells using both viral and nonviral vector architectures. Gene therapy aims to reverse pathological traits with the aid of the use of viral and nonviral gene shipping mechanisms. Gene transfer motors have made massive strides in becoming more environmentally pleasant, much less risky, and nonimmunogenic, as well as making an allowance for lengthy-time period transgene expression. One of the most tough components of correctly enforcing gene healing treatments in the clinical putting is adjusting gene expression extremely tightly and constantly as and while it's required. This research work will cognizance on using viral vectors for gene concentrated on biological applications with various gene expressions. Due to improvements in viral vector engineering and superior gene regulatory systems to permit and adjust tightly therapeutic gene expression, the technology for using genes to offer a preferred treatment has confirmed to be an effective approach.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-11-30 , DOI:
Indian Journal of Biochemistry and Biophysics
Rapid advances in nanotechnology are setting new paradigms in science and technology. This field of investigation has its particular substantial importance as the developments in the area of nanotechnology has been integrated in the area of forensic science. Nano-forensic offers a fresh perspective for real-time investigation of crimes with established advanced nano-imaging tools for visualization, nano-manipulators and nanosensors. The great quality sequence data and huge assemblage of strains from all around the globe will offer the foundation for relevant outcomes in microbial forensic examinations. International as well as inter-disciplinary co-operation can advances our skills to interpret the origin, quickly recognize the causes and offer these consequences as proof in court. Past few decades, fingerprints from pollen have been developed as the power of various forensic scientists all over the world, and confirmed to be the key element of one of the greatest influential practice in the uncover and interaction proof- Forensic Palynology. Nano-based strategies hold enormous future in detecting latent fingerprinting, for illicit drug screening and security features. In future, nanotechnology is expected to have a key part in the area of forensic science to offer extra receptive and additionally discriminatory methods to identify and expose lawsuits beside reliable proofs.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-11-30 , DOI:
Indian Journal of Biochemistry and Biophysics
Plant mediated green synthesis of silver nanoparticles (AgNPs) holds promising applications in the field of Biomedicine, Food packaging and Wound healing. In the present investigation, biofabrication of AgNPs was performed using the aqueous extracts of Campsis sp. (Family Bignoniaceae) leaves and flowers growing in the premises of Kirori Mal College, University of Delhi, Delhi. Optimization of AgNPs was performed to analyse the varying effect of pH (6.0, 8.0, 10.0) and silver salt concentration (2 mM, 4 Mm and 6 Mm) in controlling the shape and size of AgNPs which in turn governs their further applications. Interestingly, change in colour of the reaction mixture from pale yellow to reddish brown indicated the formation of AgNPs. These AgNPs were further characterized by UV-Visible spectroscopy and showed peak in the range of 400-450 nm which confirmed the synthesis of silver nanoparticles. Dynamic light scattering and zeta potential analysis (DLS-Zeta) confirmed the size of AgNPs around 200-300 nm. A significant zone of inhibition was observed for both Staphylococcus aureus (gram-positive) and Escherichia coli (gram-negative) bacterial strains which revealed the antimicrobial potential of Campsis sp. AgNPs. Therefore, Campsis AgNPs may provide a green, eco-sustainable alternate method for sustainable production of nanomaterials for biomedical applications. These AgNPs may also show tremendous applications in food packaging, wound healing and biomedical fields.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2023-01-25 , DOI:
Indian Journal of Biochemistry and Biophysics
The potential use of herbs in treating and managing comorbidities is emerging. Mental illnesses (MIs) are a widespread cause of distress and dysfunction and substantially impact one's quality of life. While the precise reason for the onset of mental illness is elusive, several chronic health complications, including metabolic syndrome (MetS), affect an individual's well-being. Thus, it is beneficial to identify the intercepts and explore the role of herbs in combating MetS-associated MIs or vice versa. This study explores the relationship between Mets and mental illness and assesses which herbs may have properties that benefit both conditions. The research design and selection process were done among the mental disorder individuals with two sets of keywords and expanded controlled vocabulary phrases, nine databases for systematic literature searches, critical assessment of the papers obtained, and meta-analysis. Our findings suggest that the excess levels of inflammatory cytokines such as C-reactive protein, interleukin, and leptin resistance in MetS strongly correlate with MIs such as depression. The resulting cross-sectional pooled odds ratio was 1.75 (95% CI 1.60-1.92), indicating a strong relationship between Mets and MIs. This study provides an essential theoretical foundation for therapeutic options and prospective intervention methods for comorbid Mets and mental illness. Some herbs have a relevant effect in treating both cases, broadening the breadth of knowledge to guide future research on this topic.
Journal of Nonlinear Optical Physics & Materials ( IF 0.981 ) Pub Date: 2022-11-07 , DOI:
Indian Journal of Biochemistry and Biophysics
SARS-CoV-2 pandemic has become a major threat to human healthcare and world economy. Due to the rapid spreading and deadly nature of infection, we are in a situation to develop quick therapeutics to combat SARS-CoV-2. In this study, we have adopted a multi-level scoring approach to identify multi-targeting potency of bioactive compounds in selected medicinal plants and compared its efficacy with two reference drugs, Nafamostat and Acalabrutinib which are under clinical trials to treat SARS-CoV-2. In particular, we employ molecular docking and implicit solvent free energy calculations (as implemented in the Molecular Mechanics -Generalized Born Surface Area approach) and QM fragmentation approach for validating the potency of bioactive compounds from the selected medicinal plants against four different viral targets and one human receptor (Angiotensin-converting enzyme 2 -ACE-2) which facilitates the SARS-CoV-2 entry into the cell. The protein targets considered for the study are viral 3CL main protease (3CLpro), papain-like protease (PLpro), RNA dependent RNA polymerase (RdRp), and viral spike protein-human hACE-2 complex (Spike:hACE2) including human protein target (hACE-2). Herein, there liable multi-level scoring approach was used to validate the mechanism behind the multi-targeting potency of selected phytochemicals from medicinal plants. The present study evidenced that the phytochemicals Chebulagic acid, Stigmosterol, Repandusinic acid and Geranin exhibited efficient inhibitory activity against PLpro while Chebulagic acid was highly active against 3CLpro. Chebulagic acid and Geranin also showed excellent target specific activity against RdRp. Luteolin, Quercetin, Chrysoeriol and Repandusinic acid inhibited the interaction of viral spike protein with human ACE-2 receptor. Moreover, Piperlonguminine and Piperine displayed significant inhibitory activity against human ACE-2 receptor. Therefore, the identified compounds namely Chebulagic acid, Geranin and Repandusinic acid can serve as potent multi-targeting phytomedicine for treating COVID-19.
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
N.A. | 30 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://www.worldscientific.com/page/jnopm/submission-guidelines